Cas no 2228829-52-3 (3-(2,2,3,3,3-pentafluoropropyl)morpholine)

• Product Name: 3-(2,2,3,3,3-pentafluoropropyl)morpholine
• CAS No: 2228829-52-3
• MF: C₇H₁₀F₅NO
• MW: 219.152419567108
• CID: 6183359
• PubChem ID: 165840024
• Update Time: 2025-06-15

3-(2,2,3,3,3-pentafluoropropyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3-(2,2,3,3,3-pentafluoropropyl)morpholine
• EN300-1941258
• 2228829-52-3

• Inchi： 1S/C7H10F5NO/c8-6(9,7(10,11)12)3-5-4-14-2-1-13-5/h5,13H,1-4H2
• InChI Key： PPBGGXIANBTSIP-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(CC1COCCN1)F

Computed Properties

• Exact Mass: 219.06825475g/mol
• Monoisotopic Mass: 219.06825475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(2,2,3,3,3-pentafluoropropyl)morpholine

Introduction to 3-(2,2,3,3,3-pentafluoropropyl)morpholine (CAS No. 2228829-52-3) and Its Applications in Modern Chemical Research

The compound 3-(2,2,3,3,3-pentafluoropropyl)morpholine (CAS No. 2228829-52-3) represents a significant advancement in the field of specialty chemicals, particularly in pharmaceutical and materials science applications. This morpholine derivative, characterized by its unique pentafluoropropyl side chain, has garnered considerable attention due to its distinct chemical properties and potential utility in various high-tech industries.

At the core of the compound's appeal lies its molecular structure, which combines the inherent versatility of morpholine with the electron-withdrawing and steric effects imparted by the pentafluoropropyl group. This structural configuration not only enhances the compound's solubility in non-polar solvents but also modulates its reactivity, making it a promising candidate for a wide range of synthetic transformations.

Recent research has highlighted the compound's role in the development of advanced polymers and coatings. The pentafluoropropyl moiety contributes to improved thermal stability and chemical resistance, properties that are critical in applications such as aerospace and automotive industries where exposure to extreme conditions is commonplace. Furthermore, studies have demonstrated its efficacy as a stabilizer in high-performance plastics, extending their service life under harsh environmental stressors.

In the pharmaceutical sector, 3-(2,2,3,3,3-pentafluoropropyl)morpholine has shown promise as a key intermediate in the synthesis of novel therapeutic agents. Its ability to act as a ligand or chelating agent has been explored in drug discovery efforts aimed at targeting neurological disorders and infectious diseases. The fluorine atoms in the side chain not only enhance metabolic stability but also facilitate interactions with biological targets, thereby improving drug efficacy.

The compound's unique electronic properties have also been leveraged in materials science research. Researchers have investigated its potential as a component in organic electronic devices due to its ability to influence charge transport properties. Preliminary findings suggest that it can be integrated into semiconducting materials to enhance their performance in optoelectronic applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

From an industrial perspective, the synthesis of 3-(2,2,3,3,3-pentafluoropropyl)morpholine presents an interesting challenge that has driven innovation in catalytic processes. The introduction of fluorinated groups often requires specialized methodologies to achieve high yields and purity levels. Recent breakthroughs in green chemistry have enabled more sustainable production routes for this compound without compromising on quality or scalability.

The growing demand for fluorinated compounds across multiple industries underscores the importance of developing robust supply chains for CAS No. 2228829-52-3. Manufacturers are focusing on optimizing production techniques while adhering to stringent environmental regulations to ensure that these valuable chemicals remain accessible for future research and commercial applications.

As scientific understanding evolves further into this decade, 3-(2,2,3,3,3-pentafluoropropyl)morpholine is poised to play an increasingly pivotal role in addressing complex global challenges through interdisciplinary collaboration between chemists and engineers. Its versatility as both a building block for advanced materials and a tool for drug development makes it one of the most exciting compounds emerging from modern chemical research today.